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Compound of Interest

Compound Name: Piperitone

Cat. No.: B1207248 Get Quote

An In-depth Technical Guide to the Thermophysical Properties of Piperitone

For Researchers, Scientists, and Drug Development Professionals

Introduction
Piperitone is a naturally occurring monoterpene ketone with the chemical formula C₁₀H₁₆O.[1]

[2] As a principal component of various essential oils, it exists in different stereoisomeric forms,

primarily as (+)-piperitone (the D-form) and (-)-piperitone (the L-form), as well as a racemic

mixture (DL-form).[3] It is found in plants from the Mentha, Eucalyptus, and Cymbopogon

genera.[3] The distinct peppermint-like aroma of the D-form makes it a valuable ingredient in

the flavor and fragrance industries.[3][4] Beyond its sensory characteristics, piperitone serves

as a crucial starting material for the synthesis of other important compounds, such as menthol

and thymol.[3][5]

A thorough understanding of the thermophysical properties of piperitone is essential for its

application in chemical synthesis, for quality control in the food and fragrance industries, and

for its potential development in pharmaceutical applications. These properties govern its

behavior during processing, formulation, and storage, and are critical for designing and

optimizing industrial processes. This guide provides a comprehensive overview of the core

thermophysical properties of piperitone, details the standard experimental protocols for their

determination, and presents the data in a structured format for ease of reference.

Chemical Identity
IUPAC Name: 3-methyl-6-propan-2-ylcyclohex-2-en-1-one[1]
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CAS Number: 89-81-6 (for the racemic or unspecified mixture)[2][3][5][6]

Molecular Formula: C₁₀H₁₆O[1][2][6]

Molar Mass: 152.23 g/mol [1][2][3]

Thermophysical Property Data
The following tables summarize the key thermophysical properties of piperitone. Data is

presented for the racemic mixture and for the individual enantiomers where available, as these

properties can differ slightly between stereoisomers.

Table 1: General Thermophysical Properties of Piperitone

Property Value Conditions / Notes Source(s)

Melting Point < 25 °C / -29 °C [1][6][7][8]

Boiling Point 232 to 235 °C at 760 mm Hg [1][7][9]

Flash Point 90.9 °C to 97.78 °C Closed Cup [6][9]

Vapor Pressure 0.057 mm Hg at 25 °C (estimated) [9]

Water Solubility
Very slightly soluble;

273.1 mg/L
at 25 °C (estimated) [1][9]

| logP (o/w) | 2.85 | Octanol/water partition coefficient |[1][9][10] |

Table 2: Density and Refractive Index of Piperitone and its Enantiomers
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Form Property Value
Temperature
(°C)

Source(s)

dl-Form

(Racemic)
Density 0.9331 g/cm³ 20 [3][11][12]

Refractive Index 1.4823 24 [12]

d-Form (+)-

Piperitone
Density 0.9344 g/cm³ 20 [12][13]

Density
0.934 to 0.936

g/mL
20 [4]

Refractive Index 1.4848 20 [12][13]

Refractive Index 1.480 to 1.490 20 [4]

l-Form (-)-

Piperitone
Density 0.9324 g/cm³ 20 [12][13]

Specific Gravity 0.929 to 0.935 25 [14]

Refractive Index 1.4823 20 [12]

Refractive Index 1.4820 to 1.4880 20 [14]

Unspecified Specific Gravity 0.929 to 0.934 25 [9]

| | Refractive Index | 1.483 to 1.487 | 20 |[1][9] |

Note: Data for properties such as heat capacity and thermal conductivity are not readily

available in common chemical databases. The determination of these properties would require

specific experimental investigation.

Experimental Protocols
The accurate determination of thermophysical properties is paramount. The following sections

describe the standard methodologies used to measure the key properties of liquid samples like

piperitone.
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Density and Specific Gravity Measurement
Density is a fundamental property defined as mass per unit volume. Specific gravity is the ratio

of the density of a substance to the density of a reference substance, typically water at 4 °C.

Methodology: Pycnometry

Apparatus: A pycnometer, which is a glass flask with a precisely known volume. A high-

precision analytical balance is also required.

Procedure: a. The empty, clean, and dry pycnometer is weighed. b. The pycnometer is

filled with the piperitone sample, ensuring no air bubbles are present. A thermostat is

used to bring the sample to the desired temperature (e.g., 20 °C or 25 °C). c. The filled

pycnometer is weighed again. d. The weight of the piperitone sample is determined by

subtraction. e. The density is calculated by dividing the mass of the sample by the known

volume of the pycnometer.

Calibration: The procedure is repeated with a reference substance of known density (e.g.,

deionized water) to calibrate the exact volume of the pycnometer at the measurement

temperature.

Methodology: Digital Density Meter

Apparatus: An oscillating U-tube digital density meter.

Principle: The instrument measures the oscillation period of a U-shaped tube filled with the

sample. This period is directly related to the density of the sample.

Procedure: a. The instrument is calibrated using dry air and a standard of known density

(e.g., ultrapure water). b. The piperitone sample is injected into the measurement cell. c.

The instrument automatically controls the temperature and provides a direct reading of the

density.

Refractive Index Measurement
The refractive index of a substance is a dimensionless number that describes how fast light

travels through the material.[15] It is a characteristic property that is dependent on temperature

and the wavelength of light.[16][17][18]
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Methodology: Abbe Refractometer

Apparatus: An Abbe refractometer, which consists of a light source, a prism system, and a

telescope for observation.

Procedure: a. The refractometer prisms are cleaned with a suitable solvent (e.g., ethanol

or acetone) and allowed to dry. b. A few drops of the piperitone sample are placed on the

surface of the measuring prism. c. The prisms are closed and locked. Water from a

circulating bath is used to maintain a constant temperature (typically 20 °C).[15] d. The

light source is switched on, and the user looks through the eyepiece. e. The handwheel is

adjusted until the field of view is divided into a light and a dark section. The compensator

knob is turned to eliminate any color fringes and sharpen the dividing line. f. The dividing

line is centered on the crosshairs of the eyepiece. g. The refractive index is read directly

from the instrument's scale.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid.[19]

Methodology: Distillation Method (at Atmospheric Pressure)

Apparatus: A standard distillation setup including a round-bottom flask, a distillation head

with a thermometer, a condenser, and a receiving flask.

Procedure: a. The distillation flask is filled with the piperitone sample (typically to about

two-thirds of its capacity) along with a few boiling chips to ensure smooth boiling. b. The

apparatus is assembled, ensuring the thermometer bulb is positioned just below the side

arm leading to the condenser to accurately measure the temperature of the vapor. c. The

flask is heated gently. d. As the liquid boils, the vapor rises, condenses in the condenser,

and the condensate drips into the receiving flask. e. The temperature is recorded when it

becomes constant. This stable temperature, observed during the distillation of the bulk of

the liquid, is the boiling point. f. The atmospheric pressure is recorded, as the boiling point

is pressure-dependent.
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Experimental Workflow for Thermophysical Property
Determination
The following diagram illustrates a generalized workflow for the experimental determination of

the thermophysical properties of a liquid compound like piperitone.

General Experimental Workflow for Thermophysical Property Determination

1. Sample Preparation

2. Parallel Measurements (Temperature Controlled)

3. Data Processing & Reporting

Obtain Piperitone Sample

Purification (e.g., Distillation)
Verify Purity (e.g., GC)

Density / Specific Gravity
(Pycnometer / Digital Meter)

Refractive Index
(Abbe Refractometer)

Boiling Point
(Distillation)

Other Properties
(Viscosity, Heat Capacity, etc.)

Data Collection & Collation

Analysis & Comparison
with Literature

Final Report / Whitepaper
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Click to download full resolution via product page

Caption: Workflow for determining the thermophysical properties of piperitone.

Conclusion
This guide has consolidated the essential thermophysical properties of piperitone from various

sources, presenting them in an accessible format for scientific and industrial applications. The

data highlights key parameters such as boiling point, density, and refractive index, which are

critical for process design, quality assessment, and chemical synthesis. While a solid

foundation of data exists, particularly for density and refractive index at standard temperatures,

further research would be beneficial to characterize other properties like heat capacity, thermal

conductivity, and viscosity across a range of temperatures. The standardized experimental

protocols outlined here provide a framework for obtaining such data, ensuring consistency and

comparability in future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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